Cas no 187610-61-3 (Methyl 2-(1-((tert-butoxycarbonyl)amino)cyclohexyl)acetate)

• Product Name: Methyl 2-(1-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
• CAS No: 187610-61-3
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5696394
• PubChem ID: 58846184
• Update Time: 2023-10-14

Methyl 2-(1-((tert-butoxycarbonyl)amino)cyclohexyl)acetate Chemical and Physical Properties

Names and Identifiers

• DTXSID001170715
• CS-0372681
• SCHEMBL8282998
• Methyl2-(1-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
• Methyl 1-[[(1,1-dimethylethoxy)carbonyl]amino]cyclohexaneacetate
• Methyl 2-(1-((tert-butoxycarbonyl)amino)cyclohexyl)acetate
• 187610-61-3
• Cyclohexaneacetic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester

• Inchi： 1S/C14H25NO4/c1-13(2,3)19-12(17)15-14(10-11(16)18-4)8-6-5-7-9-14/h5-10H2,1-4H3,(H,15,17)
• InChI Key： RDVZLCKSONAMSF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC(=O)OC)CCCCC1)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 358.8±11.0 °C(Predicted)
• pka: 12.06±0.20(Predicted)